Cas no 62004-32-4 (2-Butenamide, N-[4-(4-bromophenoxy)phenyl]-2-cyano-3-hydroxy-)

• Product Name: 2-Butenamide, N-[4-(4-bromophenoxy)phenyl]-2-cyano-3-hydroxy-
• CAS No: 62004-32-4
• MF: C₁₇H₁₃BrN₂O₃
• MW: 373.200723409653
• CID: 460887
• PubChem ID: 71390695
• Update Time: 2025-04-19

2-Butenamide, N-[4-(4-bromophenoxy)phenyl]-2-cyano-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, N-[4-(4-bromophenoxy)phenyl]-2-cyano-3-hydroxy-
• N-[4-(4-bromophenoxy)phenyl]-2-cyano-3-hydroxybut-2-enamide
• 62004-32-4
• DTXSID10812595

• Inchi： 1S/C17H13BrN2O3/c1-11(21)16(10-19)17(22)20-13-4-8-15(9-5-13)23-14-6-2-12(18)3-7-14/h2-9,21H,1H3,(H,20,22)
• InChI Key： UDYVWHCAVSWCPJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC1C=CC(=CC=1)NC(C(C#N)=C(C)O)=O

Computed Properties

• Exact Mass: 372.01099
• Monoisotopic Mass: 372.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• PSA: 82.35